Cas no 56813-62-8 (3-Bromobicyclo[3.3.1]non-2-en-4-one)

3-Bromobicyclo[3.3.1]non-2-en-4-one structure
56813-62-8 structure
Product Name:3-Bromobicyclo[3.3.1]non-2-en-4-one
CAS No:56813-62-8
MF:C9H11BrO
MW:215.087042093277
CID:2832459
PubChem ID:71441231
Update Time:2025-04-21

3-Bromobicyclo[3.3.1]non-2-en-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-Bromobicyclo[3.3.1]non-3-en-2-one
    • DTXSID70850175
    • 56813-62-8
    • 3-Bromobicyclo[3.3.1]non-2-en-4-one
    • Inchi: 1S/C9H11BrO/c10-8-5-6-2-1-3-7(4-6)9(8)11/h5-7H,1-4H2
    • InChI Key: IPKAOEWNLHLMDI-UHFFFAOYSA-N
    • SMILES: BrC1=CC2CCCC(C1=O)C2

Computed Properties

  • Exact Mass: 213.99933Da
  • Monoisotopic Mass: 213.99933Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 17.1Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.